Cas no 1355224-67-7 (6-(4-Isopropyl-piperazin-1-yl)-2-methyl-nicotinic acid methyl ester)

• Product Name: 6-(4-Isopropyl-piperazin-1-yl)-2-methyl-nicotinic acid methyl ester
• CAS No: 1355224-67-7
• MF: C₁₅H₂₃N₃O₂
• MW: 277.362023591995
• CID: 5189088
• Update Time: 2025-05-20

6-(4-Isopropyl-piperazin-1-yl)-2-methyl-nicotinic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 6-(4-Isopropyl-piperazin-1-yl)-2-methyl-nicotinic acid methyl ester
• 3-Pyridinecarboxylic acid, 2-methyl-6-[4-(1-methylethyl)-1-piperazinyl]-, methyl ester

• Inchi： 1S/C15H23N3O2/c1-11(2)17-7-9-18(10-8-17)14-6-5-13(12(3)16-14)15(19)20-4/h5-6,11H,7-10H2,1-4H3
• InChI Key： JQFGMVQWJPBHGU-UHFFFAOYSA-N
• SMILES： C1(C)=NC(N2CCN(C(C)C)CC2)=CC=C1C(OC)=O

Additional information on 6-(4-Isopropyl-piperazin-1-yl)-2-methyl-nicotinic acid methyl ester

6-(4-Isopropyl-piperazin-1-yl)-2-methyl-nicotinic acid methyl ester (CAS No. 1355224-67-7)

6-(4-Isopropyl-piperazin-1-yl)-2-methyl-nicotinic acid methyl ester is a synthetic organic compound with the CAS registry number 1355224-67-7. This compound belongs to the class of nicotinic acid derivatives, which are known for their role in various pharmacological applications. The structure of this molecule consists of a nicotinic acid moiety, a methyl ester group, and a piperazine ring substituted with an isopropyl group. The combination of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of nicotinic acid derivatives in drug discovery, particularly in the development of agents targeting neurological disorders. 6-(4-Isopropyl-piperazin-1-yl)-2-methyl-nicotinic acid methyl ester has been explored for its potential as a modulator of nicotinic acetylcholine receptors (nAChRs), which are critical in various neuronal functions. Research indicates that this compound exhibits selective binding affinity to specific nAChR subtypes, making it a promising candidate for therapeutic interventions in conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.

The synthesis of 6-(4-isopropyl-piperazin-1-yl)-2-methyl-nicotinic acid methyl ester involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. The piperazine ring is a key structural component, and its substitution pattern significantly influences the compound's pharmacokinetic properties. The presence of the isopropyl group enhances lipophilicity, potentially improving bioavailability and receptor binding efficiency.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide insights into the molecular structure and purity, which are critical for ensuring the quality of the compound in preclinical studies. Additionally, chromatographic techniques like HPLC (High Performance Liquid Chromatography) are employed for quantitative analysis and impurity profiling.

In terms of pharmacological evaluation, 6-(4-isopropyl-piperazin-1-yl)-2-methyl-nicotinic acid methyl ester has demonstrated moderate to high potency in vitro assays targeting nAChRs. Preclinical studies suggest that it may exhibit favorable pharmacokinetic profiles, including appropriate absorption, distribution, metabolism, and excretion (ADME) properties. However, further research is required to fully understand its safety profile and efficacy in vivo models.

The development of nicotinic acid derivatives like 6-(4-isopropyl-piperazin-1-yl)-2-methyl-nicotinic acid methyl ester underscores the ongoing efforts in medicinal chemistry to design molecules with enhanced therapeutic potential. By leveraging computational modeling and high-throughput screening techniques, researchers can optimize lead compounds for improved receptor selectivity and reduced off-target effects.

In conclusion, 6-(4-isopropyl-piperazin-1-yli)-2-methyl-nicotinic acid methyl ester (CAS No. 1355224-67) represents an intriguing candidate in the field of neuroscience research. Its unique chemical structure and promising pharmacological properties make it a valuable tool for exploring novel therapeutic strategies against neurodegenerative diseases. As research progresses, this compound may pave the way for innovative treatments that address unmet medical needs in neurology.